[5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] benzoate

• Molecular Formula: C19H24O7
• Molecular Weight: 364.4 g/mol
• IUPAC Name: [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] benzoate
• InChI: InChI=1S/C19H24O7/c1-18(2)21-10-12(24-18)13-14(15-17(23-13)26-19(3,4)25-15)22-16(20)11-8-6-5-7-9-11/h5-9,12-15,17H,10H2,1-4H3
• InChI Key: SGEQHRHPFTZGON-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C2C(C3C(O2)OC(O3)(C)C)OC(=O)C4=CC=CC=C4)C

Description

• The compound’s IUPAC name is ®-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol with the chemical formula C₆H₁₂O₃ and a molecular weight of approximately 132.16 g/mol .
• It consists of a dioxolane ring (a six-membered cyclic ether) attached to a benzoate group. The stereochemistry indicates that the substituents are in the R configuration.
• The compound’s structure features two methyl groups on the dioxolane ring, contributing to its unique properties.

Preparation Methods

Industrial Production: Information on industrial-scale production methods is limited, but it likely involves specialized processes and purification steps.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Without precise data, we can’t specify exact reagents. typical conditions for dioxolane ring opening or benzoate ester reactions might apply.

Major Products: Hydrolysis of the benzoate ester could yield the corresponding alcohol and benzoic acid.

Scientific Research Applications

Chemistry: Researchers may explore its reactivity, stereochemistry, and applications in organic synthesis.

Biology and Medicine: Investigating its biological activity, toxicity, or potential as a prodrug could be relevant.

Industry: It might find use in specialty chemicals or pharmaceuticals.

Mechanism of Action

• Unfortunately, specific information about its mechanism of action is not readily available. Further research would be needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds: Other dioxolane derivatives, such as 1,3-Dioxolane, 4,5-dimethyl , exist. their structures and properties differ.

Uniqueness: The compound’s combination of dioxolane and benzoate moieties makes it distinctive.

Remember that due to limited data, some aspects remain speculative Researchers interested in this compound should explore its properties further